Sodium;3-methyl-4,4,7-trioxo-3-(triazol-1-ylmethyl)-4lambda6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate

• IUPAC Name: sodium;3-methyl-4,4,7-trioxo-3-(triazol-1-ylmethyl)-4λ6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• InChI: InChI=1S/C10H12N4O5S.Na/c1-10(5-13-3-2-11-12-13)8(9(16)17)14-6(15)4-7(14)20(10,18)19;/h2-3,7-8H,4-5H2,1H3,(H,16,17);/q;+1/p-1
• InChI Key: RFMIKMMOLPNEDG-UHFFFAOYSA-M
• Canonical SMILES: CC1(C(N2C(S1(=O)=O)CC2=O)C(=O)[O-])CN3C=CN=N3.[Na+]
• Molecular Formula: C10H11N4NaO5S
• Molecular Weight: 322.28 g/mol

Description

A penicillanic acid and sulfone derivative and potent BETA-LACTAMASE inhibitor that enhances the activity of other anti-bacterial agents against beta-lactamase producing bacteria.

Scientific Research Applications

Synthesis and Chemical Transformations

Research has explored various synthetic pathways and chemical transformations involving compounds structurally related to Sodium 3-methyl-4,4,7-trioxo-3-(triazol-1-ylmethyl)-4lambda6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate. For instance, Mollet et al. (2012) demonstrated the stereoselective synthesis of bicyclic tetrahydrofuran-fused β-lactams, which are structurally related to the subject compound, highlighting a methodology potentially relevant for drug design (Mollet, D’hooghe, & Kimpe, 2012). Similarly, Molchanov et al. (2003) studied the reaction of substituted methyl carboxylates, showcasing the chemical reactivity of compounds in this class (Molchanov, Stepakov, Boitsov, Kopf, & Kostikov, 2003).

Characterization and Isolation

Guideri and Ponticelli (2012) isolated and characterized derivatives of 3-oxo-3-thia-2-azabicyclo[2.2.1]hept-5-en-2-carboxylate, providing insights into the structural and chemical properties of closely related compounds (Guideri & Ponticelli, 2012).

Photocycloaddition and Synthetic Applications

The photocycloaddition process, as demonstrated by Jirásek et al. (2017), for nitrogen- and sulfur-containing dienes leading to azabicyclo[3.2.0]heptanes, shows the potential for synthesizing complex structures that may be related to Sodium 3-methyl-4,4,7-trioxo-3-(triazol-1-ylmethyl)-4lambda6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate (Jirásek, Straková, Neveselý, Svobodová, Rottnerová, & Cibulka, 2017).

Complexation and Thermodynamic Studies

Helmy, Gomaa, and Abou Eleef (2017) conducted a study on the complexation reaction involving a similar compound, which provides insights into the thermodynamic behavior and potential interactions of Sodium 3-methyl-4,4,7-trioxo-3-(triazol-1-ylmethyl)-4lambda6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate (Helmy, Gomaa, & Abou Eleef, 2017).

Mannich Reaction and Derivative Synthesis

Baeva et al. (2015) investigated the thiomethylation and aminomethylation of certain ketones, leading to the formation of compounds such as 3-thia-7-azabicyclo[3.3.1]nonanes, which might share mechanistic or structural similarities with the compound (Baeva, Biktasheva, Fatykhov, & Lyapina, 2015).